In this study, the influence of calcium formate (CF) on the hydration of a synthesized calcium sulfate hemihydrate (HH) powder was investigated. Isothermal calorimetry measurements showed that CF retards the hydration reaction of HH. This was confirmed by XRD of stored samples and pore solution analysis. Two retardation mechanisms were identified. The combination of pore solution and laser granulometric experiments revealed that firstly, the initial dissolution of hemihydrate decelerates because of high Ca2+ ion concentrations, donated by the faster dissolving CF. Secondly, the HCOO− species of CF adsorb on surfaces of the gypsum crystals, as further pore solution measurements showed. This impedes their formation kinetic. The gypsum crystals exhibited anisotropic peak narrowing in XRD measurements when CF was added. This was caused by a morphology change, which could be verified using the anisotropic domain size morphology approach during Rietveld refinement analysis and SEM images. Gypsum crystals exhibit a blockier shape with CF addition compared to the usual acicular shape in pure water.

Recent developments in understanding the rheology of mortar and concrete as well as applying this understanding in the practice of construction necessitate an accurate assessment of materials’ rheological properties. It is well known that different rheometers for mortar and concrete deliver different results, as this was shown over 15 years ago in two measuring campaigns comparing concrete rheometers. Considering newly developed rheometers, including those to evaluate interface rheology and structural build-up at rest, as well as additional measurement procedures and data interpretation techniques, a new comparison campaign was carried out in 2018 at the Université d’Artois, in Bethune, France. This new campaign focused on measuring workability characteristics, flow curves, static yield stress values, interface properties and tribological data. A total of 14 different devices capable of measuring one or more of the above-mentioned characteristics were employed. These devices included four ICAR rheometers, the Viskomat XL, the eBT-V, the RheoCAD (two geometries), the 4SCC rheometer (two geometries), the plate test, the sliding pipe rheometer, a tribometer and an interface tool for the ICAR rheometer. This paper describes the mixture design and rationale of the five investigated concrete and three investigated mortar mixtures, design and analysis of the experiments, and comparison of test results. The findings confirmed some of the conclusions from two previous testing campaigns and expanded the findings to more modern concrete mixtures and more diversified sets of rheological devices. The investigated rheometers yielded different absolute values for material parameters, but they all were able to similarly distinguish between mixtures qualitatively. For static yield stress and interface rheology measurements, similar conclusions were obtained as for flow curves.

Interfacial strength between cement paste and an acrylic polymer, Poly(methyl methacrylate) (PMMA) primarily originates from the chemical interactions (formation of metal complex) between calcium ions of the cement paste and the ester functional group of PMMA. There are certain parameters, controllable at a construction site and can potentially influence the calcium characteristics of cement paste substrate, thereby affecting the interfacial strength. It is interesting to examine how these parameters can be engineered to enhance interfacial strength. To this end, the present work investigates the role of calcium on the interfacial strength between cement paste and PMMA by evaluating the influence of various parameters at early (2 days) and later (28 days) days of hydration. The parameters considered were w/c ratio, duration of curing, viscosity of PMMA, and use of lime coating. Macro-mechanical experiments such as slant shear and pull-off adhesion tests were performed to measure interfacial adhesive strength. Further, to understand the mechanism of calcium crosslinking in the absence of calcium ions, the effect of removal of pore solution from cement paste on interfacial strength was investigated. The experimental results indicate that the parameters considered have more influence on interfacial strength when PMMA was coated at the early age of hydration than coated at later ages. The trend observed in the interfacial strength is mainly ascribed to the variation in the concentration of calcium ions available for chemical interaction in the different conditions considered.

The diffusion potentials can cause significant errors in corrosion-related investigations of reinforced concrete structures (half-cell potential mapping, potentiometric sensors). Therefore, an improved understanding of the diffusion potentials in cement-based materials is needed. This study investigates the permselective behavior and its implication for the arising diffusion potentials. A diffusion cell is used to study the diffusion potentials in hardened cement pastes with imposed NaCl gradients. The cement pastes consist of ordinary Portland cement (OPC) and blast furnace cement (BFC) with water-cement ratios of 0.30–0.70. Laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) is used to determine the concentration profiles of Cl, Na, K and Ca in the cement pastes with a high spatial resolution (100 µm). For the BFC pastes, considerable differences in the Cl− and Na+ mobilities are found, indicating their permselective behavior. Despite the permselective behavior, the measured diffusion potentials are small (− 6 to + 3 mV) for all investigated cement pastes due to the high pH levels (13–14) in the pore solutions. However, when using the diffusion cell, the pH differences interfere with the measured diffusion potentials. The interfering pH differences need to be considered for an accurate measurement of the diffusion potentials in cement pastes.

Confined concrete by means of FRCM (Fabric Reinforced Cementitious Matrix), also known as TRM (Textile Reinforced Mortar), may exhibit alternative stress–strain behaviors, depending on different variables including the unconfined concrete strength, concrete cross-section, fibers type and number of layers. Specifically, increasing the confinement level, the experimental observed response changes from a softening to a hardening one, after an initial peak that coincides roughly to that of the unconfined strength. To consider the peculiar behavior of FRCM-confined concrete, a new analytical model is proposed in this work. The formulation allows to calculate both the first and ultimate peak strength values, being more adherent to the real observed experimental behavior of FRCM-confined concrete members. The model is calibrated on a set of experimental data obtained by the same authors, and then its accuracy is validated on a different, larger dataset. Model performance indicators are compared to those calculated for other existing formulations, demonstrating the goodness of the new proposal.

This paper discusses findings from an experimental program aimed at investigation of concrete breakout failure within the rebar end anchorage zone of reinforced concrete column-to-foundation joints, with columns located in proximity of foundation edge/s. A total of four tests on full scale column foundation joints are presented. In all specimens the column main reinforcement is anchored in the foundation using post-installed rebar technology. All connections are designed with the objective to trigger concrete breakout failure mode within the rebar end anchorage zone. Finite element analyses were used as a tool to design the specimens. The paper presents discussion of the test results within the framework of expectations outlaid during design of the test specimens. The effects of bending compression from column on the concrete breakout capacity under influence of foundation edges is the specific focus of the present investigation. It is shown that the direction of application of load on the column largely determines the effect of bending compression from column on concrete breakout capacity. The test data presented in this paper offers the necessary benchmark data on concrete breakout behavior in the case of reinforced concrete column foundation joints under influence of foundation edges. This test data along with insights from finite element analyses is employed to explore and possibly identify necessary modifications to the current state-of-the-art consideration of concrete breakout capacity for reinforced concrete connections.

The preliminary findings of cyclic tests conducted on a series of half-scale unstrengthened and strengthened masonry walls are presented. Reinforced walls were strengthened by (i) non-prestressed near surface mounted (NSM) glass fibre reinforced polymer (GFRP) bars and (ii) prestressed NSM GFRP. Walls were strengthened symmetrically by vertical bars passing through both mortar and bricks. The structure was subjected to concurrent sustained uniformly distributed vertical loads and static cyclic horizontal loads. Each reinforcement method was evaluated for its loading capability and ductility efficiency. The experimental results showed a considerably higher ultimate load-carrying capability and ductility of strengthened walls compared to the unstrengthened wall. This was more pronounced for walls reinforced with prestressed GFRP bars. The ultimate strength of the strengthened walls compared to the un-reinforced masonry (USM) wall was 38% for the wall strengthened with the non-prestressed NSM technique and 58% for the wall strengthened with the prestressed NSM technique. The horizontal failure displacement was improved by about 64% in the non-prestressed NSM technique and 127% in the prestressed NSM technique compared to the USM wall.Please confirm if the author names are presented accurately and in the correct sequence (given name, middle name/initial, family name). Author 1 Given name: [Hossein Kanani] Last name [kashani]. Also, kindly confirm the details in the metadata are correct. Author 4 Given name: [Seyed Mohammad] Last name [Hosseini]. Also, kindly confirm the details in the metadata are correct. Author 5 Given name: [Seyed Mohammad Reza] Last name [Mortazavi]. Also, kindly confirm the details in the metadata are correct.All confirmed!Please check and confirm the corresponding affiliation is correctly identified.Confirmed! 

Many damaged earthen buildings are still in use worldwide, and they must be reinforced to meet current requirements. Reinforcement of the cement mortar overlay relies on bonding between the cement mortar and the adobe. The effects of surface roughness and coatings on bonding at the interface between the adobe and cement mortar were compared with shear strengths obtained from single-sided tests. Based on soil enhancement studies, the two coating materials employed were traditional green glutinous rice pulp (GRP) and commercial sodium silicate. The surface roughness arose from grooves with different depths carved on the adobe surface. In addition, SEM, TG-DTG and N2 adsorption were used to study the composition and microstructure of the adobe. The shear strength increased linearly with the groove depth within the test range, and it was further improved by both coating materials.

Self-sensing concrete, is created by including electrically conductive fibers in cement-based materials. These fibers may help reduce electrical resistivity and develop a piezo resistive behavior. Smart Concrete is therefore able to serve as a structural and a sensing material simultaneously, which eliminates the need for external instrumentation in structural health monitoring. The presence of sand has been found to influence resistivity in the case of fibrous mortar. This phenomenon is referred to as “double percolation”. However, little attention has been paid to how the size of sand grains impacts the electrical percolation. The originality of this paper is to study the effect of sand, its particle size distribution and volume fraction within fibrous mortars, for different carbon fibers percolation status. Two types of sand were compared: a standard sand (0–2 mm) and a fine sand (0–0.5 mm). Four volume fractions of sand were compared, each one presenting a different connectivity status of sand structure. The percolation threshold of carbon fibers was estimated analytically. The analytical results were validated experimentally, using AC impedance measurements between 4 Hz and 1 MHz. The “double percolation” phenomenon was confirmed. The novelty was to illustrate the effect of sand particle size distribution on the impedance of fibrous mortar: for a sand volume fraction up to 40%, standard sand had a beneficial effect on the electrical impedance at a fiber volume fraction below 0.3%, and a very slight detrimental effect when that fraction exceeds 0.3%. For fine sand, no beneficial effect of sand aggregates on the impedance was observed. For both sands, the impedance of mortars with a 50% sand volume fraction was considerably higher than for cement paste, confirming the relevance of the double percolation theory. The usage of standard sand below maximum packing density is recommended.

Red mud (RM) is a kind of solid waste by the production of alumina. Long-term storage of RM can occupy a large amount of land and cause serious pollution to soil, air and water. Alkali activated cementitious material (AACM) is a new type of green environmental protection material, which provides a new idea for the efficient use of RM. In this research, RM is thermally activated and mixed with ground granulated blast-furnace slag (GGBFS) and alkali activator to prepare AACM. In order to improve the performance of this AACM, the influence of activator content and type on the chemical shrinkage and mechanical property of the AACM were studied and discussed comprehensively. The obtained results show that the used RM shows best activity after calcined at 700 °C; the suitable ratio of RM to GGBFS is 5:5. Water glass has better activation effect on the AACM made with RM and GGBFS than calcium hydroxide (Ca(OH)2). But, the use of water glass and Ca(OH)2 together is more appropriate for this AACM. The strength of the AACM activated by 20 wt% Ca(OH)2 and 20 wt% water glass can reach 88 MPa at 120 days.